Cas no 897611-32-4 (N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-(2-methylphenoxy)acetamide)

• Product Name: N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-(2-methylphenoxy)acetamide
• CAS No: 897611-32-4
• MF: C₂₂H₂₉N₃O₅S
• MW: 447.547764539719
• CID: 6572023
• Update Time: 2025-10-29

N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-(2-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-(2-methylphenoxy)acetamide
• Acetamide, N-[2-[[4-(2-methoxyphenyl)-1-piperazinyl]sulfonyl]ethyl]-2-(2-methylphenoxy)-

• Inchi： 1S/C22H29N3O5S/c1-18-7-3-5-9-20(18)30-17-22(26)23-11-16-31(27,28)25-14-12-24(13-15-25)19-8-4-6-10-21(19)29-2/h3-10H,11-17H2,1-2H3,(H,23,26)
• InChI Key： HMCOKOMUOKRDAT-UHFFFAOYSA-N
• SMILES： C(NCCS(N1CCN(C2=CC=CC=C2OC)CC1)(=O)=O)(=O)COC1=CC=CC=C1C

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 13.89±0.46(Predicted)

Additional information on N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-(2-methylphenoxy)acetamide

Introduction to N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-(2-methylphenoxy)acetamide (CAS No. 897611-32-4)

N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-(2-methylphenoxy)acetamide, identified by its CAS number 897611-32-4, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including a piperazine ring and a sulfonamide moiety, makes it a promising candidate for further investigation in medicinal chemistry.

The structural features of N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-(2-methylphenoxy)acetamide contribute to its unique chemical properties. The piperazine ring, known for its ability to form hydrogen bonds and interact with biological targets, is a key component in many pharmacologically active compounds. Additionally, the sulfonamide group enhances the molecule's solubility and bioavailability, which are critical factors in drug design. The combination of these features suggests that this compound may exhibit potent interactions with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-(2-methylphenoxy)acetamide. These tools have been instrumental in identifying potential therapeutic targets and optimizing drug candidates. For instance, studies have shown that the sulfonamide moiety can interact with enzymes and receptors, making it a valuable component in the design of inhibitors and modulators.

In the context of drug discovery, N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-(2-methylphenoxy)acetamide represents a promising lead compound. Its structural complexity allows for modifications that can enhance its pharmacological properties. Researchers have been exploring derivatives of this molecule to improve its selectivity, potency, and pharmacokinetic profile. These efforts are part of a broader trend in pharmaceutical research aimed at developing more effective and targeted therapies.

The role of piperazine derivatives in medicinal chemistry cannot be overstated. Piperazine-based compounds have been successfully used in the treatment of various diseases, including neurological disorders, infectious diseases, and cancer. The ability of piperazine to mimic natural amino acids and interact with biological pathways makes it a versatile scaffold for drug design. N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-(2-methylphenoxy)acetamide exemplifies this versatility, as it combines the advantages of piperazine with other functional groups to create a multifaceted pharmacophore.

Current research in the field of medicinal chemistry is increasingly focused on developing small molecules that can modulate specific biological pathways. N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-(2-methylphenoxy)acetamide has been studied for its potential to interact with enzymes and receptors involved in these pathways. For example, studies suggest that this compound may inhibit certain kinases or modulate neurotransmitter receptors, which could have therapeutic implications in conditions such as inflammation or pain.

The synthesis of N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-(2-methylphenoxy)acetamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis and catalytic processes have been employed to streamline the production process. These advancements are crucial for enabling further exploration of the compound's pharmacological properties.

Evaluation of N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-(2-methylphenoxy)acetamide involves rigorous testing in vitro and in vivo. In vitro studies help researchers understand how the compound interacts with biological targets at a molecular level, while in vivo studies provide insights into its efficacy and safety profiles. These studies are essential for determining whether the compound has potential as a lead for drug development.

The future directions for research on N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-(2-methylphenoxy)acetamide are promising. Researchers are exploring ways to optimize its structure for better pharmacological properties and are investigating its potential applications in treating various diseases. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate these developments, leading to new therapeutic options for patients worldwide.